Cas no 59493-94-6 (3,5,8(2H)-Isoquinolinetrione,7-methoxy-2,6-dimethyl-)

• Product Name: 3,5,8(2H)-Isoquinolinetrione,7-methoxy-2,6-dimethyl-
• CAS No: 59493-94-6
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 369339
• PubChem ID: 4198
• Update Time: 2025-04-19

3,5,8(2H)-Isoquinolinetrione,7-methoxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,5,8(2H)-Isoquinolinetrione,7-methoxy-2,6-dimethyl-
• 7-methoxy-2,6-dimethylisoquinoline-3,5,8-trione
• mimosamycin
• 7-Methoxy-2,6-dimethylisoquinoline-3,5,8(2H)-trione
• 5-21-13-00478 (Beilstein Handbook Reference)
• SCHEMBL600128
• BXQZTMMXFKFJIY-UHFFFAOYSA-
• 3,5,8(2H)-Isoquinolinetrione, 7-methoxy-2,6-dimethyl-
• CHEBI:223332
• InChI=1/C12H11NO4/c1-6-10(15)7-4-9(14)13(2)5-8(7)11(16)12(6)17-3/h4-5H,1-3H3
• 7-Methoxy-2,6-dimethyl-3,5,8(2H)-isoquinolinetrione
• DTXSID70208192
• 7-methoxy-2,6-dimethyl-isoquinoline-3,5,8-trione
• BRN 0404588
• 3,5,8(2H)-ISOQUINOLINETRIONE, 2,6-DIMETHYL-7-METHOXY-
• 59493-94-6
• CCG-257552

• Inchi： 1S/C12H11NO4/c1-6-10(15)7-4-9(14)13(2)5-8(7)11(16)12(6)17-3/h4-5H,1-3H3
• InChI Key： BXQZTMMXFKFJIY-UHFFFAOYSA-N
• SMILES： O(C)C1C(C2=CN(C)C(C=C2C(C=1C)=O)=O)=O

Computed Properties

• Exact Mass: 233.06883
• Monoisotopic Mass: 233.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.7A^2

Experimental Properties

• Density: 1.35
• Boiling Point: 416.5°C at 760 mmHg
• Flash Point: 205.7°C
• Refractive Index: 1.59
• PSA: 63.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinoline quinones